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Compound of Interest

Compound Name: CRT0066101 dihydrochloride

Cat. No.: B15604545 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

laboratory environment is paramount. Adherence to proper chemical handling and disposal

protocols is a critical component of this responsibility. This document provides essential safety

and logistical information for the proper disposal of CRT0066101 dihydrochloride, a potent

inhibitor of protein kinase D (PKD) isoforms.

CRT0066101 dihydrochloride is a valuable tool in cancer research, capable of blocking cell

proliferation and inducing apoptosis in pancreatic cancer cells.[1] However, its safe handling

and disposal are crucial to protect both laboratory personnel and the environment. The Safety

Data Sheet (SDS) for CRT0066101 (hydrochloride) classifies the substance as harmful if

swallowed and slightly hazardous to water. Therefore, it is imperative that this compound is not

disposed of with household garbage and is prevented from entering sewage systems, ground

water, or water courses.

Disposal of CRT0066101 dihydrochloride must always be carried out in accordance with

local, regional, national, and international regulations.

Key Safety and Disposal Information
To facilitate a quick and clear understanding of the hazards and necessary precautions, the

following table summarizes the key data for CRT0066101 dihydrochloride.
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Parameter Information Source

GHS Hazard Statement H302: Harmful if swallowed SDS

Signal Word Warning SDS

Environmental Hazard

Water hazard class 1 (Self-

assessment): slightly

hazardous for water

SDS

Primary Disposal Guideline

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

SDS

Environmental Protection

Do not allow undiluted product

or large quantities of it to reach

ground water, water course or

sewage system.

SDS

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of CRT0066101
dihydrochloride in a laboratory setting. This procedure is a general guideline and should be

adapted to comply with the specific regulations of your institution and region.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant
gloves, when handling CRT0066101 dihydrochloride.
Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.

2. Waste Segregation and Collection:

Solid Waste:
Collect any unused or expired solid CRT0066101 dihydrochloride in a designated, clearly
labeled, and sealed waste container.
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Contaminated materials such as weighing paper, pipette tips, and gloves should also be
placed in this container.
The container should be labeled as "Hazardous Chemical Waste" and should specifically list
"CRT0066101 dihydrochloride".
Liquid Waste:
Solutions containing CRT0066101 dihydrochloride should be collected in a separate,
sealed, and clearly labeled hazardous waste container.
The label should indicate "Hazardous Chemical Waste" and list all chemical components of
the solution, including the solvent and the approximate concentration of CRT0066101
dihydrochloride.
Never pour solutions containing this compound down the drain.

3. Decontamination of Labware:

All glassware and equipment that have come into contact with CRT0066101
dihydrochloride should be decontaminated.
Rinse the contaminated items with an appropriate solvent (e.g., the solvent used to dissolve
the compound, followed by a rinse with a cleaning agent and water).
The initial rinseate should be collected as hazardous liquid waste.

4. Waste Storage:

Store the sealed hazardous waste containers in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.
Follow your institution's guidelines for the temporary storage of hazardous waste.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.
Ensure that all required documentation for the waste disposal is completed accurately.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of CRT0066101 dihydrochloride.
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CRT0066101 Dihydrochloride Disposal Workflow
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Caption: Disposal workflow for CRT0066101 Dihydrochloride.
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By adhering to these procedures, researchers can ensure the safe and responsible disposal of

CRT0066101 dihydrochloride, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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